Cas no 954224-09-0 (3-[(4-methylphenoxy)methyl]azetidine)

• Product name: 3-[(4-methylphenoxy)methyl]azetidine
• CAS No: 954224-09-0
• MF: C₁₁H₁₅NO
• MW: 177.2429
• CID: 1985460
• PubChem ID: 24902351

3-[(4-methylphenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylphenoxy)methyl]azetidine
• 3-(p-tolyloxymethyl)azetidine
• QC-7418
• 3-p-Tolyloxymethyl-azetidine
• CS-0458270
• AKOS006310775
• A1-15614
• 954224-09-0
• DTXSID30647907
• SCHEMBL21618371
• 3-((p-tolyloxy)methyl)azetidine
• 3-p-Tolyloxymethylazetidine

• Inchi： InChI=1S/C11H15NO/c1-9-2-4-11(5-3-9)13-8-10-6-12-7-10/h2-5,10,12H,6-8H2,1H3
• InChI Key： BUFKCQLLHXURRJ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OCC2CNC2

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.92200

Additional information on 3-[(4-methylphenoxy)methyl]azetidine

测试